1,7-dimethyl-3-(2-methylpropyl)-5H-purin-7-ium-2,6-dione

• Molecular Formula: C11H17N4O2+
• Molecular Weight: 237.28 g/mol
• IUPAC Name: 1,7-dimethyl-3-(2-methylpropyl)-5H-purin-7-ium-2,6-dione
• InChI: InChI=1S/C11H17N4O2/c1-7(2)5-15-9-8(13(3)6-12-9)10(16)14(4)11(15)17/h6-8H,5H2,1-4H3/q+1
• InChI Key: ZSGSYVSUAQBSDG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=NC=[N+](C2C(=O)N(C1=O)C)C

Description

1,7-dimethyl-3-(2-methylpropyl)-5H-purin-7-ium-2,6-dione is a chemical compound with a complex structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,7-dimethyl-3-(2-methylpropyl)-5H-purin-7-ium-2,6-dione involves several steps. The process typically starts with the preparation of the purine ring, followed by the introduction of the dimethyl and methylpropyl groups. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using optimized synthetic routes. This involves the use of large reactors, continuous flow systems, and advanced purification techniques to produce the compound in bulk quantities.

Chemical Reactions Analysis

Types of Reactions

1,7-dimethyl-3-(2-methylpropyl)-5H-purin-7-ium-2,6-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions where one or more atoms are replaced by different atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome, including temperature, solvent, and pH.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different purine derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

1,7-dimethyl-3-(2-methylpropyl)-5H-purin-7-ium-2,6-dione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in the treatment of certain diseases.

Industry: The compound is used in various industrial processes, including the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1,7-dimethyl-3-(2-methylpropyl)-5H-purin-7-ium-2,6-dione involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved in its mechanism of action are complex and depend on the specific application and context.

Comparison with Similar Compounds

1,7-dimethyl-3-(2-methylpropyl)-5H-purin-7-ium-2,6-dione can be compared with other similar compounds, such as:

Caffeine: Both compounds share a purine structure but differ in their substituents.

Theobromine: Similar to caffeine, theobromine has a different set of substituents on the purine ring.

Theophylline: Another purine derivative with distinct biological activities.

The uniqueness of this compound lies in its specific substituents and the resulting properties and applications.